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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Shisonin, a key anthocyanin found
in Perilla frutescens (Shiso). The focus is on its chemical structure, with a detailed exploration
of its glycosidic linkages, and the experimental methodologies employed for its isolation and
characterization.

Introduction to Shisonin

Shisonin is an acylated anthocyanin responsible for the characteristic red-purple coloration of
Shiso leaves. Its full chemical name is cyanidin-3-(p-coumaroyl-D-glucosido)-5-glucoside. The
structure consists of a central cyanidin aglycone, two glucose moieties, and a p-coumaric acid
group. A closely related and often more abundant genuine pigment in the plant is
Malonylshisonin, which has an additional malonyl group attached to the 5-O-glucoside. The
stability and color of these pigments are significantly influenced by the acylation.[1]

Chemical Structure and Glycosidic Linkages

The core of Shisonin is the cyanidin flavonoid skeleton. The glycosidic linkages are O-
glycosidic bonds, which are covalent bonds formed between a carbohydrate and another
molecule.[2] In Shisonin, these linkages connect two 3-D-glucopyranose units to the cyanidin
aglycone at the C3 and C5 positions. Furthermore, a p-coumaric acid is attached to the
glucose at the C3 position.
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The precise connectivity and stereochemistry of these linkages are crucial for the molecule's
three-dimensional structure and biological activity. The determination of these linkages relies
heavily on advanced spectroscopic techniques, particularly Nuclear Magnetic Resonance
(NMR).

Structural Diagram of Shisonin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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